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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensitivity of several highly nitrated
compounds, which are pivotal in various industrial and research applications. Understanding
the sensitivity of these energetic materials to external stimuli such as impact, friction, and heat
is paramount for safe handling, storage, and application. This document summarizes key
sensitivity parameters from experimental data, outlines the methodologies for these crucial
tests, and provides visual representations of experimental workflows and decomposition
pathways.

Data Presentation: Sensitivity of Highly Nitrated
Compounds

The following table summarizes the impact, friction, and thermal sensitivity of five common
highly nitrated compounds: 2,4,6-Trinitrotoluene (TNT), Research Department Explosive
(RDX), High Melting Explosive (HMX), Pentaerythritol Tetranitrate (PETN), and
Hexanitrohexaazaisowurtzitane (CL-20). Lower values for impact and friction sensitivity indicate
a higher sensitivity to that stimulus. For thermal sensitivity, a lower decomposition temperature
indicates greater sensitivity to heat. It is important to note that these values can vary based on
crystal size, purity, and the specific experimental apparatus used.[1]
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o . . Thermal Sensitivity
Impact Sensitivity Friction Sensitivity

Compound (Decomposition
(Hso) [cm] (Fso) [N]
Peak) [°C]

TNT >100[2][3] >360[4] ~300[5]

RDX 17.3 - 46[1] 120 - 258[1][4] ~230

HMX ~28[2] 120[4] ~280

PETN 12 - 15.5[1] 53 - 80[1] ~205

CL-20 ~15-20 ~80-120 ~240

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These
protocols are based on widely accepted standards for testing energetic materials.

Impact Sensitivity: BAM Fallhammer Test

The BAM (Bundesanstalt fir Materialforschung und -prifung) fallhammer test is a standardized
method to determine the sensitivity of a substance to impact energy.[2][6]

Apparatus:

o BAM Fallhammer apparatus, consisting of a drop weight, anvil, sample holder (steel
cylinders and guide ring), and a release mechanism.[2][6]

o Drop weights of various masses (e.g., 1 kg, 5 kg, 10 kg).[7]

o Sample preparation tools, including a non-sparking spatula and a volumetric scoop (typically
40 mms3).[2]

Procedure:

« Sample Preparation: A small, measured amount of the substance (typically around 40 mg) is
placed in the sample holder.[8] For solid samples, a consistent particle size is used.[9]
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e Apparatus Setup: The sample holder is placed on the anvil of the fallhammer. A steel drop
weight of a specified mass is raised to a known height.

» Test Execution: The drop weight is released, allowing it to fall and impact the sample.[2]

o Observation: The outcome is observed for any sign of reaction, such as a flame, spark,
smoke, or audible report. This is recorded as a "go" (reaction) or "no-go" (no reaction).[2]

o Data Analysis (Bruceton Method): The drop height is adjusted for subsequent tests based on
the previous result. If a "go" is observed, the height is decreased. If a "no-go" is observed,
the height is increased. This "up-and-down" method is repeated for a statistically significant
number of trials (typically 20-50) to determine the Hso value, which is the height at which
there is a 50% probability of initiation.[10]

Friction Sensitivity: BAM Friction Test

The BAM friction test assesses the sensitivity of a substance to frictional stimuli.[11]
Apparatus:

o BAM friction apparatus, which includes a fixed porcelain pin and a movable porcelain plate.
[12]

e Aloading arm with various weights to apply a specific load to the porcelain pin.[13]
e A motor to move the porcelain plate.[12]
Procedure:

o Sample Preparation: A small amount of the substance (approximately 10 mm3) is placed on
the porcelain plate.[14]

o Apparatus Setup: The porcelain pin is lowered onto the sample, and a specific load is
applied using the weighted arm. Loads can typically be varied from 5 N to 360 N.[13][14]

o Test Execution: The motor is activated, causing the porcelain plate to move back and forth
under the stationary pin a distance of 10 mm.[12][14]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Impact_Sensitivity_Testing_of_Octol.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Impact_Sensitivity_Testing_of_Octol.pdf
https://sharps.ac.cn/uploads/soft/20250725/2-250H5160030608.pdf
https://smsenergetics.com/testing/sensitivity-testing/material-sensitivity
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.osti.gov/servlets/purl/273797
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://etusersgroup.org/un-friction-bam
https://www.osti.gov/servlets/purl/273797
https://etusersgroup.org/un-friction-bam
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://etusersgroup.org/un-friction-bam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13761577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Observation: The test is observed for any signs of a reaction, such as crackling, a report,
sparks, or a flame.[13]

o Data Analysis: The test is repeated multiple times (typically 6 trials) at a given load. The
lowest load at which a reaction is observed in at least one of the six trials is recorded as the
friction sensitivity value.[12]

Thermal Sensitivity: Differential Scanning Calorimetry
(DSC)

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to determine the
thermal stability of a compound by measuring the difference in heat flow between a sample and
a reference as a function of temperature.[5][15]

Apparatus:

» A Differential Scanning Calorimeter.[5]

e Sample pans (e.g., aluminum, copper, or gold-plated stainless steel) and a sealing press.
e A purge gas system (typically nitrogen or argon).

Procedure:

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) is placed into a
sample pan, which is then hermetically sealed.[16]

o Apparatus Setup: The sealed sample pan and an empty reference pan are placed in the
DSC cell. The system is purged with an inert gas.

» Test Execution: The temperature of the DSC cell is increased at a constant, programmed
rate (e.g., 5, 10, or 20 °C/min).[15]

» Data Acquisition: The instrument continuously measures and records the differential heat
flow between the sample and the reference as the temperature increases.
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o Data Analysis: The resulting DSC thermogram is analyzed to identify exothermic events
(decomposition). The onset temperature and the peak temperature of the decomposition
exotherm are determined. The peak temperature is often reported as the decomposition

temperature.[5]

Visualizations

The following diagrams illustrate the experimental workflows and simplified decomposition

pathways for some of the discussed compounds.
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BAM Fallhammer Impact Sensitivity Test Workflow.
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BAM Friction Sensitivity Test Workflow.
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Differential Scanning Calorimetry (DSC) Workflow.
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Simplified Decomposition Pathway of RDX.
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Simplified Decomposition Pathway of TNT.
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Simplified Decomposition Pathway of CL-20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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